Cas no 14613-36-6 (Pyridinium,1-amino-2-ethyl-, iodide (1:1))

Pyridinium,1-amino-2-ethyl-, iodide (1:1) structure
14613-36-6 structure
Product Name:Pyridinium,1-amino-2-ethyl-, iodide (1:1)
CAS No:14613-36-6
MF:C7H11IN2
MW:250.080113649368
CID:230870
PubChem ID:15201891
Update Time:2025-04-19

Pyridinium,1-amino-2-ethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Pyridinium,1-amino-2-ethyl-, iodide (1:1)
    • 2-ethylpyridin-1-ium-1-amine,iodide
    • AGN-PC-0045MU
    • NSC103139
    • NSC-103139
    • Pyridinium, 1-amino-2-ethyl-, iodide
    • SureCN7311521
    • 1-Amino-2-ethylpyridin-1-ium iodide
    • DTXSID50569955
    • 1-amino-2-ethylpyridinium iodide
    • BFZDPFXYJDWBEC-UHFFFAOYSA-M
    • 14613-36-6
    • SCHEMBL7311521
    • Inchi: 1S/C7H11N2.HI/c1-2-7-5-3-4-6-9(7)8;/h3-6H,2,8H2,1H3;1H/q+1;/p-1
    • InChI Key: BFZDPFXYJDWBEC-UHFFFAOYSA-M
    • SMILES: [I-].[N+]1(C=CC=CC=1CC)N

Computed Properties

  • Exact Mass: 124.10016
  • Monoisotopic Mass: 249.99670g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 83
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.9Ų

Experimental Properties

  • PSA: 29.26
  • LogP: -2.16450
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.